Cas no 1340303-93-6 (2-Isocyanato-1-methoxypropane)

• Product Name: 2-Isocyanato-1-methoxypropane
• CAS No: 1340303-93-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 4589704
• PubChem ID: 63109810
• Update Time: 2025-06-08

2-Isocyanato-1-methoxypropane Chemical and Physical Properties

Names and Identifiers

• 2-Isocyanato-1-methoxypropane

• Inchi： 1S/C5H9NO2/c1-5(3-8-2)6-4-7/h5H,3H2,1-2H3
• InChI Key： FINDRABUCMSZEC-UHFFFAOYSA-N
• SMILES： C(OC)C(N=C=O)C

Additional information on 2-Isocyanato-1-methoxypropane

Introduction to 2-Isocyanato-1-methoxypropane (CAS No. 1340303-93-6)

2-Isocyanato-1-methoxypropane, identified by its CAS number 1340303-93-6, is a significant compound in the realm of organic chemistry and specialty chemical synthesis. This isocyanate derivative features a unique structural framework that makes it a valuable intermediate in the production of polymers, coatings, and pharmaceuticals. Its molecular structure, consisting of an isocyanate functional group attached to a methoxy-substituted propane backbone, imparts distinct reactivity that is leveraged in various industrial applications.

The compound’s reactivity stems from the highly electrophilic isocyanate group (–NCO), which readily participates in nucleophilic addition reactions. This property is particularly exploited in the synthesis of polyurethanes, where 2-Isocyanato-1-methoxypropane serves as a monomer or chain extender. The methoxy group (–OCH₃) further influences the compound’s behavior, contributing to its solubility and compatibility with other reactive species. These characteristics make it a versatile building block in polymer chemistry.

In recent years, advancements in polymer science have highlighted the potential of isocyanate-functionalized monomers like 2-Isocyanato-1-methoxypropane in developing high-performance materials. Research has demonstrated its utility in creating segmented polyurethanes with tailored mechanical properties, such as enhanced flexibility and thermal stability. These materials find applications in automotive components, aerospace engineering, and medical devices, where durability and lightweight design are critical.

The pharmaceutical industry has also explored the applications of 2-Isocyanato-1-methoxypropane as a precursor in drug development. Its ability to undergo cycloaddition reactions with nucleophiles allows for the synthesis of complex heterocyclic structures, which are prevalent in bioactive molecules. For instance, studies have shown its role in constructing novel scaffolds for enzyme inhibitors and anti-inflammatory agents. The compound’s reactivity enables medicinal chemists to access diverse chemical libraries efficiently.

From an environmental perspective, the synthesis and application of 2-Isocyanato-1-methoxypropane must be conducted with careful consideration of safety protocols. While not classified as a hazardous material under standard regulatory frameworks, proper handling is essential due to its reactivity with moisture and certain biological systems. Industrial processes involving this compound typically employ controlled environments to prevent unwanted side reactions and ensure worker safety.

The latest research trends indicate growing interest in green chemistry approaches for synthesizing isocyanates. Innovations such as catalytic methods and solvent-free reactions aim to reduce the environmental footprint of producing compounds like 2-Isocyanato-1-methoxypropane. These efforts align with global initiatives to promote sustainable chemical manufacturing practices without compromising efficiency or yield.

In conclusion, 2-Isocyanato-1-methoxypropane (CAS No. 1340303-93-6) is a multifaceted compound with broad utility across multiple industries. Its unique structural features enable diverse applications in polymer science and pharmaceutical chemistry, while ongoing research continues to uncover new possibilities for its use. As the field evolves, this compound will likely remain a cornerstone in the development of advanced materials and bioactive molecules.